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Compound of Interest

Diethyl 5-ethylpyridine-2,3-
Compound Name:
dicarboxylate

Cat. No.: B195267

Diethyl 5-ethylpyridine-2,3-dicarboxylate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Diethyl 5-ethylpyridine-2,3-
dicarboxylate, a key organic intermediate. The document details its synthesis, structural
properties, and significant applications, with a focus on data presentation and experimental
methodologies.

Core Properties

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a substituted pyridine derivative with significant
utility in the synthesis of agrochemicals and pharmaceuticals.[1][2] Its physical and chemical
properties are summarized below.
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Property Value Source
Molecular Formula C13H17NO4 [3114]
Molecular Weight 251.28 g/mol [2][4]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 320-325°C at 760 mmHg [2]
Density 1.126 g/cm3 at 25°C [2]
Flash Point 147.8°C [2]

N Soluble in ethanol, methanol,
Solubility ) [2]
and most organic solvents.

Synthesis Protocols

The synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate is most commonly achieved
through a cyclization reaction. The following section details a prevalent and efficient synthesis
method.

Synthesis via Claisen Condensation and Cyclization

A widely adopted method involves a two-step process starting with the Claisen condensation to
form an intermediate, followed by a cyclization reaction.[1]

Experimental Workflow:
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Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate
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Figure 1: Synthesis workflow for Diethyl 5-ethylpyridine-2,3-dicarboxylate.

Detailed Protocol:
Step 1: Synthesis of Diethyl 2-chloro-3-oxo-succinate (M1)[1]

+ Afour-necked flask equipped with a mechanical stirrer and a thermometer is charged with
sodium ethoxide (11.7 g, 0.170 mol) and toluene (65.0 mL).

¢ The mixture is stirred at room temperature for 45 minutes.
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» Diethyl oxalate (17.7 g, 0.121 mol) is added over 1 hour, maintaining the temperature
between 25-40 °C.

« After stirring for another 30 minutes, the mixture is cooled to 25 °C.

o Ethyl chloroacetate (12.4 g, 0.101 mol) is added over 2 hours, keeping the temperature at
32-35 °C for 3 hours.

e Ice-water (20 mL) and hydrochloric acid (30 %, 22.1 g, 0.181 mol) are added.

e The organic phase is separated, dried, filtered, and concentrated to yield Diethyl 2-chloro-3-
oxo-succinate (M1) as a red liquid.

Step 2: Synthesis of Diethyl 5-ethylpyridine-2,3-dicarboxylate[1]

o Afour-necked flask is charged with ammonium acetate (19.3 g, 0.248 mol) and absolute
ethanol (70 mL) and heated to 80 °C.

e A mixture of M1 (26.9 g, 0.099 mol) and 2-ethyl acrolein (10.1 g, 0.119 mol) is added.

» The reaction is maintained at 80 °C for 5 hours.

e The solvent is removed under reduced pressure.

e The residue is dissolved in toluene (60 mL) and washed with water (10 mL x 2) until neutral.
e The organic phase is dried, filtered, and concentrated to yield the final product.

Reaction Parameters and Yield:
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Parameter Value

Molar Ratio (M1:2-ethyl acrolein:Ammonium

Acetate) 1:1.2:25
Reaction Temperature 80 °C
Reaction Time 5 hours
Solvent Ethanol
Yield 96.8%

Structural Analysis

The structure of Diethyl 5-ethylpyridine-2,3-dicarboxylate has been confirmed by
spectroscopic methods.

'H NMR Spectroscopy

The *H NMR spectrum provides characteristic signals confirming the molecular structure.
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Chemical Shift () Multiplicity Integration Assignment
-CH2CHs (ethyl grou
1.30 t,J=7.5Hz 3H N (ethyl group
at position 5)
-COOCH2zCHs (ester
1.36-1.44 m 6H
groups)
-CH2CHs (ethyl grou
2.76 gq,J=75Hz 2H N (ethyl group
at position 5)
-COOCH2CHs (ester
4.33-4.52 m 4H
groups)
7.96 S 1H Pyridine ring proton
8.60 s 1H Pyridine ring proton

Solvent: CDCls,
Frequency: 300
MHz[1]

Applications and Biological Significance

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a crucial intermediate in the synthesis of various
commercial products, particularly in the agrochemical industry.

Primary Application:

The most significant application of this compound is as a precursor for the synthesis of
imidazolinone herbicides, such as imazethapyr.[1] The pyridine ring and the dicarboxylate
functionalities are essential for the construction of the final herbicide molecule.

Logical Relationship for Imazethapyr Synthesis:

Diethyl 5-ethylpyridine-2,3-dicarboxylate Precursor Multi-step Chemical Transformation Yields Imazethapyr
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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